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Compound of Interest

Compound Name: 8-Bromoisoquinolin-3-ol

Cat. No.: B1440230 Get Quote

Introduction
8-Bromoisoquinolin-3-ol, also known as 8-Bromo-3-hydroxyisoquinoline, is a heterocyclic

organic compound recognized for its utility as a versatile building block in medicinal chemistry

and materials science.[1] Its unique structure, featuring an isoquinoline core with bromine and

hydroxyl substitutions, makes it a valuable intermediate in the synthesis of novel bioactive

molecules.[1] Researchers have employed this compound in the development of

pharmaceuticals, including those with potential anti-cancer and anti-inflammatory properties,

and in studies investigating cellular signaling pathways.[1] Given its role in drug discovery and

basic research, establishing robust, reproducible protocols for the preparation of standardized

stock solutions is fundamental to ensuring experimental accuracy and validity.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, preparation, and storage of 8-
Bromoisoquinolin-3-ol stock solutions. The protocols herein are designed to ensure solution

integrity, stability, and suitability for downstream applications.

Compound Specifications
A thorough understanding of the compound's physicochemical properties is the first step in

proper handling and solution preparation.
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Property Value Source

Synonyms 8-Bromo-3-hydroxyisoquinoline [1]

CAS Number 608515-49-7; 2159072-71-4 [1][2]

Molecular Formula C₉H₆BrNO [1]

Molecular Weight 224.06 g/mol [1]

Appearance Yellow powder [1]

Purity (Typical) ≥95% (HPLC) [1]

Melting Point 188 - 190 °C [1]

Recommended Storage
Store powder at 0 - 8 °C,

sealed and dry
[1]

Safety & Handling Precautions
8-Bromoisoquinolin-3-ol is a halogenated aromatic compound.[1] While a specific,

comprehensive toxicity profile may not be available, it must be handled with care, assuming

potential hazards based on its chemical class. Adherence to stringent safety protocols is

mandatory.

Engineering Controls: All handling of the solid compound and preparation of solutions must

be conducted within a properly functioning chemical fume hood to minimize inhalation risk.[3]

Personal Protective Equipment (PPE): A complete PPE ensemble is required at all times.[3]

[4]

Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[5]

Hand Protection: Chemical-resistant nitrile gloves must be worn.[3][6] Inspect gloves for

integrity before use and change them immediately if contaminated.

Body Protection: A lab coat and closed-toe shoes are required to protect the skin.[3][4]
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Spill Management: Have a spill kit readily available. Small spills can be absorbed with an

inert material, collected, and placed in a sealed container for disposal.

Waste Disposal: As a halogenated organic compound, all waste—including contaminated

consumables and rinsates—must be segregated into a designated "Halogenated Organic

Waste" container.[3][4][5] Never dispose of this compound or its solutions down the drain.[3]

Materials and Reagents
8-Bromoisoquinolin-3-ol powder (≥95% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), Biotechnology Grade (CAS: 67-68-5)

Analytical balance (readable to 0.1 mg)

Chemical fume hood

Vortex mixer

Bath sonicator

Calibrated micropipettes (P200, P1000)

Sterile, amber glass vials or polypropylene cryogenic vials with screw caps

Personal Protective Equipment (PPE) as detailed in Section 3.0

Recommended Solvent Selection
Primary Recommendation: Dimethyl Sulfoxide (DMSO)

DMSO is the recommended solvent for preparing high-concentration stock solutions of 8-
Bromoisoquinolin-3-ol. Its selection is based on its exceptional solvating power and

compatibility with biological assays.

Broad Solubility: DMSO is a polar aprotic solvent capable of dissolving a wide range of both

polar and nonpolar compounds, making it ideal for novel or poorly characterized research

chemicals.[7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b1440230?utm_src=pdf-body
https://www.benchchem.com/product/b1440230?utm_src=pdf-body
https://www.benchchem.com/product/b1440230?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.medchemexpress.com/dimethyl-sulfoxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Miscibility: It is readily miscible with water and aqueous cell culture media, which facilitates

the preparation of dilute working solutions.[7]

Stability: The high boiling point of DMSO (189 °C) minimizes the risk of solvent evaporation

at room temperature, ensuring the concentration of the stock solution remains stable during

handling.[7]

Causality Note: The use of high-purity, anhydrous DMSO is critical. DMSO is hygroscopic and

can absorb atmospheric moisture, which may impact the long-term stability of the dissolved

compound and introduce variability in experiments.[7]

Protocol: Preparation of a 10 mM Stock Solution in
DMSO
This protocol details the preparation of 1 mL of a 10 mM stock solution. Adjust volumes and

mass as required for your specific experimental needs.

Pre-Protocol Checklist
Verify the chemical fume hood is operational.

Don all required PPE (lab coat, safety goggles, nitrile gloves).

Assemble all necessary materials and reagents.

Allow the sealed container of 8-Bromoisoquinolin-3-ol powder to equilibrate to room

temperature for at least 20 minutes before opening to prevent condensation of atmospheric

moisture.

Calculation
The molecular weight (MW) of 8-Bromoisoquinolin-3-ol is 224.06 g/mol .[1]

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × MW ( g/mol )

Calculation: Mass (mg) = 10 mM × 1 mL × 224.06 g/mol = 2.24 mg

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1440230?utm_src=pdf-body
https://www.benchchem.com/product/b1440230?utm_src=pdf-body
https://www.chemimpex.com/products/26377
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Procedure
Weighing: Tare a clean, empty vial on the analytical balance inside the chemical fume hood.

Carefully weigh 2.24 mg of 8-Bromoisoquinolin-3-ol powder directly into the vial. Record

the exact mass.

Solvent Addition: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the vial

containing the compound.

Dissolution: Securely cap the vial and vortex vigorously for 1-2 minutes.

Facilitating Dissolution (If Necessary): If the compound does not fully dissolve with vortexing,

place the vial in a bath sonicator for 5-10 minutes. Gentle warming in a water bath (not

exceeding 37°C) can also be used, but sonication is generally preferred to avoid potential

thermal degradation.

Visual Confirmation: Visually inspect the solution against a light source to ensure that no

solid particles or precipitate are present. The solution should be clear and homogenous.

Labeling: Clearly label the vial with the compound name, concentration (10 mM), solvent

(DMSO), preparation date, and your initials.

Workflow Visualization
The following diagram illustrates the standard workflow for preparing the stock solution.

Caption: Workflow for preparing 8-Bromoisoquinolin-3-ol stock solution.

Quality Control and Best Practices
Aliquoting for Stability: To preserve the integrity of the stock solution, it is highly

recommended to aliquot the primary stock into smaller, single-use volumes (e.g., 20-50 µL)

in cryogenic vials. This practice prevents contamination and degradation that can result from

repeated freeze-thaw cycles.

Storage Conditions: Store the aliquoted stock solutions at -20°C for short-to-medium term

storage (weeks to months) or at -80°C for long-term archival storage (months to years).

Protect vials from light by using amber vials or storing them in a light-blocking box.
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Solubility Verification: Always visually inspect an aliquot after thawing for any signs of

precipitation. If crystals are observed, gently warm the vial to 37°C and vortex to redissolve

before proceeding with dilutions.

Protocol: Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration DMSO stock into an aqueous

buffer or cell culture medium immediately before use.

Thaw: Remove a single-use aliquot of the 10 mM stock solution from the freezer and allow it

to thaw completely at room temperature.

Vortex: Briefly vortex the thawed stock solution to ensure homogeneity.

Dilution: Perform a serial dilution or a single dilution into the final experimental medium (e.g.,

PBS, cell culture media).

Example: To make a 10 µM working solution in 1 mL of media, add 1 µL of the 10 mM

stock solution to 999 µL of media.

Mix and Use: Mix the working solution thoroughly by gentle inversion or pipetting. Use the

freshly prepared working solution immediately to avoid precipitation or degradation in the

aqueous environment.

Critical Experimental Control: The pleiotropic effects of DMSO on biological systems are well-

documented.[7] It is imperative to include a "vehicle control" in all experiments. This control

should contain the same final concentration of DMSO as the experimental samples to ensure

that any observed effects are attributable to the compound and not the solvent.[7]

Summary Data Table
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Parameter Recommendation Rationale

Primary Stock Solvent Anhydrous DMSO

Excellent dissolving power for

a wide range of compounds,

miscible with aqueous media.

[7][9][10]

Primary Stock Conc. 10 mM (or as needed)

High enough for subsequent

dilutions while minimizing the

final DMSO percentage in

assays.

Stock Solution Storage
-20°C (short-term) or -80°C

(long-term)

Ensures long-term stability and

prevents degradation.

Handling Practice Aliquot into single-use volumes

Avoids repeated freeze-thaw

cycles and reduces the risk of

contamination.

Working Solution Prep.
Dilute fresh from stock for each

experiment

Compound may have limited

stability and solubility in

aqueous solutions.

Essential Control Vehicle (Solvent) Control
Accounts for any biological

effects of the solvent itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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